Cas no 27867-36-3 (3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl-)

• Product name: 3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl-
• CAS No: 27867-36-3
• MF: C₁₀H₁₆O
• MW: 152.23344
• CID: 268402
• PubChem ID: 119627

3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Oxatricyclo[5.1.0.02,4]octane,5,8,8-trimethyl-
• carane 4,5-epoxide
• 3-Oxatricyclo(5.1.0.02,4)octane, 5,8,8-trimethyl-
• 5,8,8-Trimethyl-3-oxatricyclo(5.1.0.02,4)octane
• 5,8,8-trimethyl-3-oxatricyclo[5.1.0.0~2,4~]octane
• EINECS 248-701-2
• Carane, 4,5-epoxy-, trans
• KNHFDBGGSOSGEO-UHFFFAOYSA-N
• NS00049748
• UNII-PNJ58HM5VB
• 3-Oxatricyclo[5.1.0.02,4]octane, 5,8,8-trimethyl-
• DTXSID00950551
• 27867-36-3
• SCHEMBL10627107
• PNJ58HM5VB
• car-4-ene oxide

• Inchi： InChI=1S/C10H16O/c1-5-4-6-7(10(6,2)3)9-8(5)11-9/h5-9H,4H2,1-3H3
• InChI Key： KNHFDBGGSOSGEO-UHFFFAOYSA-N
• SMILES： CC1CC2C(C2(C)C)C2OC12

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 12.53